Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C9H10O B7767131 2-Allylphenol CAS No. 26761-75-1

2-Allylphenol

Cat. No. B7767131
CAS RN: 26761-75-1
M. Wt: 134.17 g/mol
InChI Key: QIRNGVVZBINFMX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US06222048B1

Procedure details

Phenol 25 may be treated with NaH in DMF and then alkylated with an allylic bromide to give ether 30. Claisen rearrangement of 30 under thermal conditions gives ortho-allyl phenol 31. Oxidation of the double bond in 31 with OsO4/NMO followed by cleavage with NaIO4 provides the lactol 32. Jones oxidation then provides lactone 33.
Name
Phenol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
NaH
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
DMF
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
bromide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
ether
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
30
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
ortho-allyl phenol

Identifiers

REACTION_CXSMILES
[C:1]1([OH:7])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[H-].[Na+].[Br-].CCO[CH2:14][CH3:15].[CH3:16]N(C=O)C>>[CH2:16]([C:2]1[CH:3]=[CH:4][CH:5]=[CH:6][C:1]=1[OH:7])[CH:14]=[CH2:15] |f:1.2|

Inputs

Step One
Name
Phenol
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(=CC=CC=C1)O
Name
NaH
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H-].[Na+]
Name
DMF
Quantity
0 (± 1) mol
Type
reactant
Smiles
CN(C)C=O
Step Two
Name
bromide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Br-]
Step Three
Name
ether
Quantity
0 (± 1) mol
Type
reactant
Smiles
CCOCC
Step Four
Name
30
Quantity
0 (± 1) mol
Type
reactant
Smiles
CCOCC

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
ortho-allyl phenol
Type
product
Smiles
C(C=C)C1=C(C=CC=C1)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US06222048B1

Procedure details

Phenol 25 may be treated with NaH in DMF and then alkylated with an allylic bromide to give ether 30. Claisen rearrangement of 30 under thermal conditions gives ortho-allyl phenol 31. Oxidation of the double bond in 31 with OsO4/NMO followed by cleavage with NaIO4 provides the lactol 32. Jones oxidation then provides lactone 33.
Name
Phenol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
NaH
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
DMF
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
bromide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
ether
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
30
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
ortho-allyl phenol

Identifiers

REACTION_CXSMILES
[C:1]1([OH:7])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[H-].[Na+].[Br-].CCO[CH2:14][CH3:15].[CH3:16]N(C=O)C>>[CH2:16]([C:2]1[CH:3]=[CH:4][CH:5]=[CH:6][C:1]=1[OH:7])[CH:14]=[CH2:15] |f:1.2|

Inputs

Step One
Name
Phenol
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(=CC=CC=C1)O
Name
NaH
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H-].[Na+]
Name
DMF
Quantity
0 (± 1) mol
Type
reactant
Smiles
CN(C)C=O
Step Two
Name
bromide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Br-]
Step Three
Name
ether
Quantity
0 (± 1) mol
Type
reactant
Smiles
CCOCC
Step Four
Name
30
Quantity
0 (± 1) mol
Type
reactant
Smiles
CCOCC

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
ortho-allyl phenol
Type
product
Smiles
C(C=C)C1=C(C=CC=C1)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.